Cas no 884507-40-8 (N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine)

N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine structure
884507-40-8 structure
Product Name:N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine
CAS No:884507-40-8
MF:C13H20N2
MW:204.311303138733
MDL:MFCD08060619
CID:993080
PubChem ID:18525869
Update Time:2025-04-20

N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine
    • BDBM50520363
    • N-Methyl-1-{4-[(pyrrolidin-1-yl)methyl]phenyl}methanamine
    • PJTVZWBZDHZISX-UHFFFAOYSA-N
    • N-methyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanamine
    • N-methyl-1-[4-(pyrrolidin-1-ylmethyl)phenyl]methanamine
    • DTXSID50594621
    • methyl({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)amine
    • SCHEMBL1934394
    • CS-0317010
    • MFCD08060619
    • AKOS009084692
    • 884507-40-8
    • PS-5614
    • N-Methyl-1-(4-(pyrrolidin-1-ylmethyl)phenyl)methanamine
    • CHEMBL4451147
    • FT-0736093
    • methyl({[4-(pyrrolidin-1-ylmethyl)phenyl]methyl})amine
    • DB-077302
    • MDL: MFCD08060619
    • Inchi: 1S/C13H20N2/c1-14-10-12-4-6-13(7-5-12)11-15-8-2-3-9-15/h4-7,14H,2-3,8-11H2,1H3
    • InChI Key: PJTVZWBZDHZISX-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC(CNC)=CC=2)CCCC1

Computed Properties

  • Exact Mass: 204.162648646g/mol
  • Monoisotopic Mass: 204.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 15.3Ų

N-Methyl-4-(pyrrolidin-1-ylmethyl)benzylamine Pricemore >>

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